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Introduction

TQJ230 (also known as Pelacarsen) is an investigational antisense oligonucleotide (ASO)
designed to selectively inhibit the synthesis of apolipoprotein(a) in hepatocytes, thereby
lowering lipoprotein(a) [Lp(a)] levels.[1][2] As with all oligonucleotide-based therapeutics, a
thorough assessment of potential off-target effects is a critical component of preclinical and
clinical development to ensure safety and specificity. Off-target effects can arise from the ASO
binding to unintended RNA molecules, leading to the modulation of non-target gene
expression.[3]

Due to the species-specific nature of ASO binding, conventional animal studies are often
insufficient for evaluating hybridization-dependent off-target effects in humans.[3] Therefore, a
robust assessment strategy combining in silico (computational) prediction and in vitro
(experimental) validation using human cells is the recommended approach.[3][4]

These application notes provide a detailed overview of the methodologies and protocols for
assessing the off-target effects of TQJ230.

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12371517#bc-rfq
https://www.researchgate.net/publication/396562219_Lipoproteina_Lowering_with_Pelacarsen_TQJ230
https://www.globenewswire.com/news-release/2024/04/16/2863350/28124/en/Pelacarsen-TQJ230-Drug-Research-Report-2024-7mm-Market-Size-Forecasts-and-Emerging-Insights-2019-2032-An-Investigational-Antisense-Medicine-Designed-to-Reduce-Apolipoprotein-a-in-t.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6915909/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6915909/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6915909/
https://www.axcelead.com/wp-content/uploads/2021/07/Evaluation-of-the-extrapolation-about-the-off-target-effects-of-antisense-oligonucleotides-from-in-vitro-to-human.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371517?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Signaling Pathway of TQJ230 (Pelacarsen)

TQJ230 is a GalNAc-conjugated antisense oligonucleotide that targets the messenger RNA
(mRNA) of the LPA gene, which encodes for apolipoprotein(a). By binding to the LPA mRNA,
TQJ230 initiates its degradation, thus preventing the synthesis of the apolipoprotein(a) protein
and the subsequent formation of Lp(a).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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